![molecular formula C9H9ClF3N3OS B1394342 3{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]thio}propanohydrazide CAS No. 1215738-90-1](/img/structure/B1394342.png)
3{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]thio}propanohydrazide
Overview
Description
This compound is a derivative of trifluoromethylpyridine (TFMP), which is a key structural motif in active agrochemical and pharmaceutical ingredients . It is a fluorinated building block . The major use of TFMP derivatives is in the protection of crops from pests .
Synthesis Analysis
The synthesis of trifluoromethylpyridines and its derivatives has been a topic of interest in the agrochemical and pharmaceutical industries . The biological activities of TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety .Molecular Structure Analysis
The molecular structure of this compound includes a pyridine ring with a trifluoromethyl group and a chlorine atom attached. The exact structure can be represented by the SMILES stringCl.NCCSc1ncc(cc1Cl)C(F)(F)F . Physical And Chemical Properties Analysis
The compound has a molecular weight of 252.65 . It has a boiling point of 64-66 degrees Celsius . The InChI code for the compound is1S/C8H4ClF3N2S/c9-6-3-5(8(10,11)12)4-14-7(6)15-2-1-13/h3-4H,2H2 .
Scientific Research Applications
Pharmaceutical Applications
Compounds containing the trifluoromethyl group, such as this one, have been found in many FDA-approved drugs . The trifluoromethyl group is known to exhibit numerous pharmacological activities, making it a valuable component in drug design .
Research as a Model Substrate
Compounds with similar structures, such as 2-Chloro-5-(trifluoromethyl)pyridine, have been used as model substrates in scientific research to investigate regioexhaustive functionalization .
Synthesis of Other Compounds
The compound could potentially be used in the synthesis of other complex compounds. For instance, similar compounds have been used in the synthesis of various drug molecules .
Use in Organic Chemistry
The presence of fluorine in organic molecules can lead to unique behaviors, leading to applications in various fields such as medicines, electronics, agrochemicals, and catalysis .
Development of Fluorine-Containing Compounds
More than 50 percent of the best-selling drug molecules approved by the US Food and Drug Administration (FDA) are fluorine-containing compounds . This compound, with its trifluoromethyl group, could contribute to the development of new fluorine-containing drugs.
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
The primary targets of the compound 3{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]thio}propanohydrazide are currently unknown. The compound is a derivative of trifluoromethylpyridine , which has been used in the synthesis of various active agrochemical and pharmaceutical ingredients . .
Mode of Action
It is known that trifluoromethylpyridine derivatives can have diverse biological activities, which are thought to be due to the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety .
Result of Action
It is known that trifluoromethylpyridine derivatives can have diverse biological activities . The specific effects of this compound would depend on its targets and mode of action, which are currently unknown.
properties
IUPAC Name |
3-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanylpropanehydrazide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9ClF3N3OS/c10-6-3-5(9(11,12)13)4-15-8(6)18-2-1-7(17)16-14/h3-4H,1-2,14H2,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LBQZFTRSFGDEIW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=C1Cl)SCCC(=O)NN)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9ClF3N3OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.70 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]thio}propanohydrazide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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